Methoxytriethyleneoxypropyltrimethoxysilane

Specification

• CAS No.: 132388-45-5
• Molecular Formula: C13H30O7Si
• Molecular Weight: 326.461
• IUPAC Name: trimethoxy-[3-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]propyl]silane
• Standard InChI: InChI=1S/C13H30O7Si/c1-14-7-8-19-11-12-20-10-9-18-6-5-13-21(15-2,16-3)17-4/h5-13H2,1-4H3
• Standard InChI Key: VLAUIMAKRNDGMI-UHFFFAOYSA-N
• SMILES: COCCOCCOCCOCCC[Si](OC)(OC)OC

Introduction

Property	Value
CAS Number	132388-45-5
IUPAC Name	Trimethoxy-[3-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]propyl]silane
Molecular Formula	C₁₃H₃₀O₇Si
Molecular Weight	326.46 g/mol
Physical Appearance	Colorless to light yellow liquid
Boiling Point	140°C/0.2mmHg
Density	1.163 g/mL
Refractive Index	1.4321
Hydrolytic Sensitivity	Reacts slowly with moisture/water

The compound is characterized by its low viscosity and good lubricity, which contributes to its effectiveness as a surface modifier and lubricant. Its chemical structure features silicon-carbon bonds and silicon-oxygen bonds, which enable it to form thin protective films on various material surfaces.

Chemical Structure and Composition

Methoxytriethyleneoxypropyltrimethoxysilane consists of three main structural components: a silicon atom with three methoxy groups, a propyl chain, and a triethylene glycol monomethyl ether group. This unique structure allows it to interact with both organic and inorganic materials, making it highly versatile for various applications.

The molecular structure contains several key functional groups:

• Three methoxy groups (-OCH₃) attached to the silicon atom, which can undergo hydrolysis reactions

• A propyl chain (-CH₂CH₂CH₂-) that serves as a spacer

• A triethylene glycol monomethyl ether chain (-OCH₂CH₂OCH₂CH₂OCH₂CH₂OCH₃) that enhances compatibility with various materials

The presence of these functional groups contributes to the compound's ability to form covalent bonds with inorganic substrates while also providing compatibility with organic materials. The methoxy groups attached to the silicon atom are particularly important, as they can undergo hydrolysis and subsequent condensation reactions to form siloxane networks, which are crucial for many of the compound's applications.

Synthesis Methods

Methoxytriethyleneoxypropyltrimethoxysilane can be synthesized through various methods, with the most common approach involving the reaction of trimethoxysilane with ethylene oxide and propylene oxide in the presence of a catalyst.

The general synthesis route can be described as follows:

• Trimethoxysilane is used as the starting material

• Ethylene oxide and propylene oxide are added in the presence of a suitable catalyst

• The reaction produces a mixture containing the target compound along with other organosilicon compounds

• The mixture is purified using distillation or chromatography to isolate the pure Methoxytriethyleneoxypropyltrimethoxysilane

This synthesis approach allows for scalable production of high-purity Methoxytriethyleneoxypropyltrimethoxysilane suitable for various industrial and research applications. The purification step is crucial to ensure that the final product meets the required specifications for specific applications.

Applications in Surface Modification

One of the primary applications of Methoxytriethyleneoxypropyltrimethoxysilane is in surface modification of various materials. Its unique chemical structure allows it to form strong bonds with inorganic surfaces while providing compatibility with organic materials.

Cross-linking Agent

Methoxytriethyleneoxypropyltrimethoxysilane serves as an effective cross-linking agent in various polymer systems. The methoxy groups attached to the silicon atom can undergo hydrolysis and condensation reactions, forming siloxane networks within the polymer matrix. This cross-linking ability enhances the mechanical properties, thermal stability, and chemical resistance of the resulting materials.

Lubricant Properties

According to research findings, Methoxytriethyleneoxypropyltrimethoxysilane can:

• Reduce friction between contacting surfaces

• Provide anti-adhesive properties to prevent material buildup

• Improve surface sliding characteristics in various applications

• Enhance the performance of existing lubricant formulations

Surface Treatment Applications

Methoxytriethyleneoxypropyltrimethoxysilane is widely used for surface treatment of various materials, including metals, ceramics, glass, and plastics. It can improve the wettability and adhesion properties of these materials, resulting in enhanced performance characteristics.

The surface treatment applications include:

• Improving adhesion between different materials

• Enhancing the wear and corrosion resistance of surfaces

• Providing hydrophobic or hydrophilic properties depending on the specific application

• Creating protective coatings against environmental degradation

Applications in Battery Technology

Recent research has demonstrated the significant potential of Methoxytriethyleneoxypropyltrimethoxysilane in advanced battery technologies, particularly in lithium-ion batteries. It serves as a multifunctional additive that can simultaneously protect both cathode and anode materials, resulting in improved battery performance and longevity.

Protective Film Formation

When used as an additive in lithium-ion batteries, Methoxytriethyleneoxypropyltrimethoxysilane forms a stable and thin surface protective film on electrode materials. For Ni-rich cathode materials, such as NCM851005 (LiNi₀.₈₅Co₀.₁Mn₀.₀₅O₂), it creates a protective layer containing silicon species that effectively reduces crack formation, metal dissolution, and structural degradation.

Performance Enhancement in Lithium-ion Batteries

Experimental results have shown that Methoxytriethyleneoxypropyltrimethoxysilane significantly improves the performance of lithium-ion batteries. When used at a concentration of just 1 wt%, it enhances capacity retention and minimizes structural degradation of electrode materials.

Table 2 summarizes the performance improvements observed in lithium-ion batteries with Methoxytriethyleneoxypropyltrimethoxysilane as an additive:

Performance Parameter	Without Additive	With Methoxytriethyleneoxypropyltrimethoxysilane
Cycling Stability	Lower	Significantly improved for both NCM and graphite electrodes
Capacity Retention	Lower	Enhanced
Structural Degradation	Higher	Minimized
Metal Dissolution from Cathode	Higher	Reduced
SEI Thickening on Anode	Progressive	Stabilized

These performance improvements make Methoxytriethyleneoxypropyltrimethoxysilane a valuable additive for developing high-energy-density lithium-ion batteries with extended cycle life.

Other Industrial Applications

Beyond surface modification and battery technology, Methoxytriethyleneoxypropyltrimethoxysilane finds applications in various other industrial sectors.

As a Surfactant

The unique molecular structure of Methoxytriethyleneoxypropyltrimethoxysilane, with both hydrophilic and hydrophobic segments, makes it an effective surfactant. It can reduce surface tension at interfaces and facilitate the mixing of immiscible substances, which is valuable in formulations such as coatings, adhesives, and cleaning products.

Research Findings and Future Directions

Recent research on Methoxytriethyleneoxypropyltrimethoxysilane has largely focused on its applications in lithium-ion battery technology. Ex-situ analysis has revealed that it forms a stable and thin surface protective film on high-nickel cathode materials, containing silicon species that effectively reduce crack formation, metal dissolution, and structural degradation.

Furthermore, research has demonstrated its ability to form a stable SEI layer on graphite anodes, stabilizing the graphite structure and preventing SEI thickening during cycling. These protective mechanisms contribute to improved cycling stability and capacity retention in lithium-ion batteries.

Emerging Research Areas

Several emerging research areas for Methoxytriethyleneoxypropyltrimethoxysilane include:

• Optimization of its concentration and formulation for specific battery chemistries

• Integration with other additives to create synergistic effects

• Application in next-generation battery technologies, such as solid-state batteries

• Development of sustainable and eco-friendly formulations for various industrial applications

• Exploration of its potential in biomedical applications, such as drug delivery systems